Cas no 60547-92-4 (4-benzyloxy-5-methoxy-2-nitro-benzoic acid)

• Product Name: 4-benzyloxy-5-methoxy-2-nitro-benzoic acid
• CAS No: 60547-92-4
• MF: C₁₅H₁₃NO₆
• MW: 303.266824483871
• MDL: MFCD04114356
• CID: 90062
• PubChem ID: 10859633
• Update Time: 2025-04-19

4-benzyloxy-5-methoxy-2-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-5-methoxy-2-nitrobenzoic acid
• 4-Benzyloxy-5-methoxy-2-nitrobenzoic acid
• 4-BENZYLOXY-5-METHOXY-2-NITRO-BENZOIC ACID
• 5-methoxy-2-nitro-4-phenylmethoxybenzoic acid
• 5-Methoxy-2-nitro-4-(phenylmethoxy)benzoic acid
• 4-Benzyloxy-3-methoxy-6-nitrobenzoic acid
• VTHHRADLOLKTLD-UHFFFAOYSA-N
• Benzoic acid, 5-methoxy-2-nitro-4-(phenylmethoxy)-
• 5-methoxy-2-nitro-4-phenylmethoxy-benzoic Acid
• 9037AB
• STL302089
• AB18132
• AC-28650
• AM808234
• EN300-151381
• Z415631408
• 4-Benzyloxy-5-methoxy-2-nitrobenzoicacid
• SCHEMBL159283
• 60547-92-4
• GEO-02560
• 4-benzyloxy-5-methoxy 2-nitrobenzoic acid
• AS-10640
• SY103858
• 4-(Benzyloxy)-5-methoxy-2-nitrobenzoicacid
• AKOS009461710
• 2-nitro-4-benzyloxy-5-methoxy-benzoic acid
• MFCD04114356
• CS-W019192
• FT-0687127
• W-200456
• DTXSID60446208
• A832770
• DB-072810
• DTXCID60397029
• 5-Methoxy-2-nitro-4-(phenylmethyloxy)benzoic acid
• 629-954-1
• KCA54792
• B67213
• 4-benzyloxy-5-methoxy-2-nitro-benzoic acid

• MDL： MFCD04114356
• Inchi： 1S/C15H13NO6/c1-21-13-7-11(15(17)18)12(16(19)20)8-14(13)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： VTHHRADLOLKTLD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C(=O)O)=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.07400
• Monoisotopic Mass: 303.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 192 ºC
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 258.9±30.1 °C
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 101.58000
• LogP: 3.40380
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-benzyloxy-5-methoxy-2-nitro-benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives